Cas no 2229581-29-5 (2-(3-bromopropyl)-4-methylthiophene)

• Product Name: 2-(3-bromopropyl)-4-methylthiophene
• CAS No: 2229581-29-5
• MF: C₈H₁₁BrS
• MW: 219.141940355301
• CID: 6396569
• PubChem ID: 165793894
• Update Time: 2025-10-07

2-(3-bromopropyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-4-methylthiophene
• 2229581-29-5
• EN300-1924154

• Inchi： 1S/C8H11BrS/c1-7-5-8(10-6-7)3-2-4-9/h5-6H,2-4H2,1H3
• InChI Key： ORLACKHVYZOALN-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC(C)=CS1

Computed Properties

• Exact Mass: 217.97648g/mol
• Monoisotopic Mass: 217.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(3-bromopropyl)-4-methylthiophene

Research Briefing on 2-(3-bromopropyl)-4-methylthiophene (CAS: 2229581-29-5) in Chemical Biology and Pharmaceutical Applications

2-(3-bromopropyl)-4-methylthiophene (CAS: 2229581-29-5) is a brominated thiophene derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds with biological activity. Recent studies have explored its utility in medicinal chemistry, where its unique structural features enable the construction of pharmacophores targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(3-bromopropyl)-4-methylthiophene in the synthesis of novel thiophene-based kinase inhibitors. The research demonstrated that this compound could be efficiently functionalized to yield potent inhibitors of tyrosine kinases, which are implicated in cancer progression. The study utilized a combination of computational modeling and synthetic chemistry to optimize the bromopropyl side chain for enhanced binding affinity, achieving nanomolar inhibitory concentrations in vitro.

In addition to its pharmaceutical applications, 2-(3-bromopropyl)-4-methylthiophene has been investigated in materials science. A recent report in Advanced Materials described its use as a precursor for conjugated polymers with tunable electronic properties. The bromine moiety facilitates cross-coupling reactions, enabling the construction of polythiophene derivatives with applications in organic electronics and sensors. Researchers emphasized the compound's stability under polymerization conditions, making it a promising candidate for large-scale synthesis.

From a mechanistic perspective, the reactivity of 2-(3-bromopropyl)-4-methylthiophene has been elucidated through detailed spectroscopic and crystallographic analyses. Nuclear magnetic resonance (NMR) studies confirmed the compound's propensity for nucleophilic substitution at the brominated carbon, while X-ray diffraction revealed its planar thiophene ring structure, which is conducive to π-stacking interactions in supramolecular assemblies. These findings, published in Chemical Communications, provide a foundation for rational design strategies in both drug and material development.

Ongoing research is exploring the toxicological profile and metabolic fate of 2-(3-bromopropyl)-4-methylthiophene, as preliminary data suggest potential hepatotoxicity at high concentrations. A 2024 preclinical study in Toxicology Reports identified glutathione conjugation as a major detoxification pathway, prompting investigations into structural modifications to improve safety profiles. Such efforts underscore the compound's dual role as both a tool for discovery and a subject of pharmacological optimization.

In conclusion, 2-(3-bromopropyl)-4-methylthiophene (CAS: 2229581-29-5) represents a multifaceted building block with significant potential across chemical biology and pharmaceutical research. Its applications span from targeted drug design to advanced materials engineering, supported by robust synthetic methodologies and growing mechanistic understanding. Future research directions may focus on expanding its utility in fragment-based drug discovery and green chemistry approaches, while addressing remaining challenges in toxicity and scalability.